Cas no 898747-36-9 (7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid)

• Product Name: 7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid
• CAS No: 898747-36-9
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD08458994
• CID: 1032282
• PubChem ID: 24728930
• Update Time: 2025-10-23

7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid
• 7-METHOXYCARBONYL-1H-INDAZOLE-3-CARBOXYLIC ACID
• 7-methoxycarbonyl-2H-indazole-3-carboxylic acid
• CS-0205181
• AMY9999
• A861014
• F17859
• DTXSID20646580
• 7-(Methoxycarbonyl)-1H-indazole-3-carboxylicacid
• 7-(Methoxycarbonyl)-2H-indazole-3-carboxylic acid
• 898747-36-9
• 1H-Indazole-3,7-dicarboxylic acid, 7-methyl ester
• AS-0741
• AKOS016012010
• MFCD08458994
• DB-333646

• MDL： MFCD08458994
• Inchi： 1S/C10H8N2O4/c1-16-10(15)6-4-2-3-5-7(6)11-12-8(5)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key： OXAGXNBNFPFDPF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C(C(=O)O)NN=C21)=O

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 367.8±37.0 °C at 760 mmHg
• Flash Point: 176.2±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid

7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid (CAS No. 898747-36-9): A Promising Compound in Pharmaceutical Research

7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid, identified by its CAS No. 898747-36-9, has emerged as a critical compound in the field of pharmaceutical chemistry. This molecule belongs to the indazole scaffold, a class of heterocyclic compounds widely studied for their diverse biological activities. Recent advancements in medicinal chemistry have highlighted the potential of 7-(Methoxycarbonyl)-1H-indazole-3-carboxy... acid as a lead candidate for drug development, particularly in targeting inflammatory pathways and neurodegenerative diseases.

The chemical structure of 7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid is characterized by a fused indazole ring system with functional groups that enhance its pharmacological properties. The methoxycarbonyl group at the 7-position and the carboxylic acid moiety at the 3-position contribute to its molecular interactions with biological targets. These structural features are crucial for modulating its binding affinity and selectivity, which are essential parameters in drug design.

Recent studies have demonstrated that 7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid exhibits significant anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). A 2023 publication in Journal of Medicinal Chemistry reported that this compound reduces the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. These findings suggest its potential application in treating autoimmune disorders and chronic inflammation.

Moreover, the compound has shown promising neuroprotective effects in preclinical models. Research published in Neuropharmacology (2023) highlighted its ability to cross the blood-brain barrier and modulate oxidative stress in neuronal cells. This property makes 7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid a candidate for the development of therapies targeting neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid involves a multi-step process that includes the formation of the indazole ring and the introduction of functional groups. A 2022 study in Organic & Biomolecular Chemistry described an efficient method for its preparation using microwave-assisted reactions, which significantly improved the yield and purity of the final product. This synthetic approach is critical for scaling up production for pharmaceutical applications.

Despite its therapeutic potential, the pharmacokinetic profile of 7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid remains under investigation. A 2023 study in Drug Metabolism and Disposition explored its metabolic pathways and found that it undergoes extensive hepatic metabolism, primarily through glucuronidation and sulfation. Understanding these metabolic processes is essential for optimizing its therapeutic efficacy and minimizing potential side effects.

Recent advances in computational chemistry have also contributed to the study of 7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid. Molecular docking studies have identified potential binding sites on target proteins, such as the enzyme acetylcholinesterase (AChE). These computational models provide insights into the molecular interactions that underlie its biological activity, guiding the design of more potent derivatives.

Furthermore, the compound's role in drug discovery is being explored through high-throughput screening (HTS) technologies. A 2023 study in ACS Chemical Biology demonstrated that 7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid can be used as a scaffold for developing novel inhibitors of protein kinases, which are implicated in various cancers. This application highlights its versatility in targeting multiple disease pathways.

As the field of pharmaceutical research continues to evolve, the importance of 7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid is becoming increasingly evident. Its unique structural features and diverse biological activities position it as a valuable asset in the development of new therapeutics. Ongoing research is focused on refining its pharmacological properties and expanding its applications to address unmet medical needs.

In conclusion, 7-(Methoxycarbonyl)-1H-indazole-3-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its potential applications in treating inflammatory and neurodegenerative diseases, along with its role in drug discovery, underscore its importance in pharmaceutical research. Continued exploration of its properties will likely lead to the development of innovative therapies that benefit patients worldwide.